Cas no 19165-47-0 (9H-Purin-6-amine,thallium(1+) salt (1:1))

• Product Name: 9H-Purin-6-amine,thallium(1+) salt (1:1)
• CAS No: 19165-47-0
• MF: C₅H₇N₅Tl
• MW: 341.525880098343
• CID: 222600
• PubChem ID: 24194462
• Update Time: 2025-04-19

9H-Purin-6-amine,thallium(1+) salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,thallium(1+) salt (1:1)
• 7H-purin-6-amine,thallium
• NSC168665
• NSC-168665
• 19165-47-0
• 7H-Purin-6-amine--lambda~1~-thallanyl (1/1)
• DTXSID80638527

• Inchi： 1S/C5H5N5.Tl.2H/c6-4-3-5(9-1-7-3)10-2-8-4;;;/h1-2H,(H3,6,7,8,9,10);;;
• InChI Key： ALEQDYQQTMMZTD-UHFFFAOYSA-N
• SMILES： [TlH2].N1C=NC2=C1C(N)=NC=N2 |^1:0|

Computed Properties

• Exact Mass: 340.02900
• Monoisotopic Mass: 340.02892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.5Ų

Experimental Properties

• PSA: 80.48000
• LogP: 0.51630